Cas no 1932682-53-5 (trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol)

• Product Name: trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol
• CAS No: 1932682-53-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6017018
• PubChem ID: 102734483
• Update Time: 2025-06-13

trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol
• Cyclopentanol, 2-[(2-methoxyethyl)methylamino]-, (1R,2R)-
• (1R,2R)-2-((2-Methoxyethyl)(methyl)amino)cyclopentan-1-ol
• starbld0006995
• trans-2-[(2-methoxyethyl)(methyl)amino]cyclopentan-1-ol
• (1R,2R)-2-[(2-methoxyethyl)(methyl)amino]cyclopentan-1-ol
• AKOS040823194
• 1932682-53-5
• F6545-4708

• Inchi： 1S/C9H19NO2/c1-10(6-7-12-2)8-4-3-5-9(8)11/h8-9,11H,3-7H2,1-2H3/t8-,9-/m1/s1
• InChI Key： QBLMOLFAEXMJNC-RKDXNWHRSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1N(CCOC)C

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 262.1±30.0 °C(Predicted)
• pka: 14.93±0.40(Predicted)

Additional information on trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol

Comprehensive Overview of trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol (CAS No. 1932682-53-5)

The compound trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol (CAS No. 1932682-53-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinct cyclopentane backbone, combined with functional groups like methoxyethyl and methylamine, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter activity.

In recent years, the demand for novel small-molecule compounds like trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's stereochemistry (trans configuration) plays a critical role in its biological activity, influencing its binding affinity to receptors. Its lipophilicity and hydrogen-bonding capacity further enhance its pharmacokinetic properties, making it a promising candidate for oral bioavailability studies.

One of the most searched questions in the scientific community revolves around the synthetic routes for CAS No. 1932682-53-5. Current methodologies often involve asymmetric catalysis or chiral resolution to achieve the desired enantiomeric purity. Researchers are also exploring its potential as a building block for GPCR-targeted drugs, a hot topic in neuropharmacology. The compound's methoxyethyl side chain is particularly noteworthy, as it mimics motifs found in clinically approved neuromodulators.

From an industrial perspective, trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol is gaining traction in high-throughput screening (HTS) libraries. Its scaffold diversity aligns with the growing trend of fragment-based drug design (FBDD), where smaller molecules are used to identify lead compounds. Additionally, its metabolic stability and low toxicity profile make it a favorable choice for preclinical studies, addressing common concerns in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 1932682-53-5. The compound's green chemistry potential is being evaluated, with efforts to minimize waste in its synthesis. Furthermore, its compatibility with biodegradable solvents and catalytic processes aligns with the global push for sustainable pharmaceutical manufacturing. These aspects resonate with the increasing focus on ESG (Environmental, Social, and Governance) criteria in the chemical industry.

In conclusion, trans-2-(2-methoxyethyl)(methyl)aminocyclopentan-1-ol represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from CNS drug development to sustainable synthesis—highlight its relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs while adhering to eco-friendly principles.